Cas no 4793-61-7 (2-[(benzyl)amino]-4-chloro-5-sulphamoylbenzamide)

2-[(benzyl)amino]-4-chloro-5-sulphamoylbenzamide structure
4793-61-7 structure
Product Name:2-[(benzyl)amino]-4-chloro-5-sulphamoylbenzamide
CAS No:4793-61-7
MF:C14H14ClN3O3S
MW:339.797260761261
CID:931607
PubChem ID:78521
Update Time:2025-04-19

2-[(benzyl)amino]-4-chloro-5-sulphamoylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(benzyl)amino]-4-chloro-5-sulphamoylbenzamide
    • 2-(benzylamino)-4-chloro-5-sulfamoylbenzamide
    • 2-((Benzyl)amino)-4-chloro-5-sulphamoylbenzamide
    • 4793-61-7
    • M9YU8X2LXC
    • NS00031742
    • 2-[(Benzyl)amino]-4-chloro-5-sulfamoylbenzamide
    • DTXSID70197355
    • EINECS 225-348-2
    • 5-(Aminosulfonyl)-4-chloro-2-[(phenylmethyl)amino]benzamide
    • Benzamide, 5-(aminosulfonyl)-4-chloro-2-[(phenylmethyl)amino]-
    • RHUWQQVQZFRKRU-UHFFFAOYSA-N
    • Inchi: 1S/C14H14ClN3O3S/c15-11-7-12(18-8-9-4-2-1-3-5-9)10(14(16)19)6-13(11)22(17,20)21/h1-7,18H,8H2,(H2,16,19)(H2,17,20,21)
    • InChI Key: RHUWQQVQZFRKRU-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C(N)=O)C=C1S(N)(=O)=O)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 339.04462
  • Monoisotopic Mass: 339.0444402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 115.28

2-[(benzyl)amino]-4-chloro-5-sulphamoylbenzamide Related Literature

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